Cas no 1521712-20-8 (3-(2,5-dimethylthiophen-3-yl)butanoic acid)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)butanoic acid
• CAS No: 1521712-20-8
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6400595
• PubChem ID: 165713929
• Update Time: 2025-10-31

3-(2,5-dimethylthiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)butanoic acid
• 1521712-20-8
• EN300-1753364

• Inchi： 1S/C10H14O2S/c1-6(4-10(11)12)9-5-7(2)13-8(9)3/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： GMROGJUTTCKMBE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)CC(=O)O

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)butanoic acid

Research Brief on 3-(2,5-dimethylthiophen-3-yl)butanoic acid (CAS: 1521712-20-8): Recent Advances and Applications

3-(2,5-dimethylthiophen-3-yl)butanoic acid (CAS: 1521712-20-8) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its thiophene core and butanoic acid side chain, has shown promise in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(2,5-dimethylthiophen-3-yl)butanoic acid. The study demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. This finding suggests its potential as a novel therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity in preclinical models.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 3-(2,5-dimethylthiophen-3-yl)butanoic acid. The researchers found that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, by activating the intrinsic mitochondrial pathway. Additionally, the compound exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment. The study also provided insights into the structure-activity relationship (SAR) of the compound, which could guide further optimization efforts.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 3-(2,5-dimethylthiophen-3-yl)butanoic acid. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improves yield and purity but also reduces the environmental impact compared to traditional synthetic approaches. Such developments are critical for enabling large-scale production and further preclinical evaluation of the compound.

In summary, 3-(2,5-dimethylthiophen-3-yl)butanoic acid (CAS: 1521712-20-8) represents a promising candidate for therapeutic development, with recent studies underscoring its anti-inflammatory and anticancer properties. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and explore its potential in combination therapies. The compound's versatility and favorable properties make it a valuable subject of investigation in the chemical biology and pharmaceutical fields.